Cas no 501082-58-2 (1,3,4-THIADIAZOLE-2-CARBOXYLIC ACID, 5-AMINO-, PHENYLMETHYL ESTER)

• Product Name: 1,3,4-THIADIAZOLE-2-CARBOXYLIC ACID, 5-AMINO-, PHENYLMETHYL ESTER
• CAS No: 501082-58-2
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• CID: 3184339
• PubChem ID: 69693505
• Update Time: 2025-04-21

1,3,4-THIADIAZOLE-2-CARBOXYLIC ACID, 5-AMINO-, PHENYLMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1,3,4-THIADIAZOLE-2-CARBOXYLIC ACID, 5-AMINO-, PHENYLMETHYL ESTER
• Benzyl 5-amino-1,3,4-thiadiazole-2-carboxylate
• QUBWLAHPXMCYRV-UHFFFAOYSA-N
• 501082-58-2
• 5-amino-1,3,4-thiadiazole-2-carboxylic acid benzyl ester
• Benzyl5-amino-1,3,4-thiadiazole-2-carboxylate
• SCHEMBL6179724

• Inchi： 1S/C10H9N3O2S/c11-10-13-12-8(16-10)9(14)15-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,11,13)
• InChI Key： QUBWLAHPXMCYRV-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.04154771Da
• Monoisotopic Mass: 235.04154771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls